Cas no 896044-07-8 (3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)pyridazine)

• Product Name: 3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)pyridazine
• CAS No: 896044-07-8
• MF: C₁₈H₁₄ClFN₂S
• MW: 344.833565235138
• CID: 6450894
• Update Time: 2025-10-28

3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)pyridazine
• Pyridazine, 3-[[(2-chloro-6-fluorophenyl)methyl]thio]-6-(4-methylphenyl)-

• Inchi： 1S/C18H14ClFN2S/c1-12-5-7-13(8-6-12)17-9-10-18(22-21-17)23-11-14-15(19)3-2-4-16(14)20/h2-10H,11H2,1H3
• InChI Key： XEQOERVCDDJXOR-UHFFFAOYSA-N
• SMILES： C1(SCC2=C(F)C=CC=C2Cl)=NN=C(C2=CC=C(C)C=C2)C=C1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 521.6±50.0 °C(Predicted)
• pka: 1.33±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)pyridazine

Comprehensive Overview of 3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)pyridazine (CAS No. 896044-07-8)

3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)pyridazine (CAS No. 896044-07-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridazine family, characterized by its unique structural features, including a chloro-fluorophenyl group and a methylphenyl substituent. Its molecular formula and intricate architecture make it a promising candidate for various applications, particularly in drug discovery and material science.

The compound's chemical properties are defined by its molecular weight, solubility, and stability under different conditions. Researchers have noted its potential as a bioactive molecule, owing to the presence of the sulfanyl bridge and aromatic rings, which are often associated with enhanced binding affinity in biological systems. The 2-chloro-6-fluorophenyl moiety, in particular, is known to influence the compound's reactivity and interaction with biological targets, making it a subject of interest in medicinal chemistry.

In recent years, the demand for pyridazine derivatives like 3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)pyridazine has surged, driven by their versatility in drug design and agrochemical formulations. This compound's potential applications span across anti-inflammatory, antimicrobial, and anticancer therapies, aligning with current trends in personalized medicine and targeted drug delivery. Its structural motifs are also being explored in the development of advanced materials, such as organic semiconductors and liquid crystals.

From a market perspective, CAS No. 896044-07-8 is increasingly sought after by pharmaceutical companies and research institutions. The growing emphasis on sustainable chemistry and green synthesis has further amplified interest in this compound, as researchers seek eco-friendly methods for its production. Additionally, its potential role in addressing global health challenges, such as antibiotic resistance and chronic diseases, has positioned it as a key player in modern therapeutic development.

The synthesis of 3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)pyridazine typically involves multi-step organic reactions, including cross-coupling and functional group transformations. Recent advancements in catalytic methods have improved the efficiency and yield of these processes, making the compound more accessible for large-scale applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and structural integrity.

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Looking ahead, the exploration of 3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)pyridazine is expected to expand, with ongoing studies focusing on its mechanistic pathways and therapeutic potential. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in advancing innovative solutions for health and technology. Its unique combination of structural features and functional versatility underscores its significance in contemporary chemical research.